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Compound of Interest

Compound Name: Cyclopentylamine

Cat. No.: B150401 Get Quote

An In-depth Technical Guide to the Physical Properties of Cyclopentylamine

This technical guide provides a comprehensive overview of the key physical properties of

cyclopentylamine, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis who

require accurate and reliable data for their work. This document includes tabulated physical

data, detailed experimental protocols for the determination of these properties, and a logical

workflow diagram.

Physical Properties of Cyclopentylamine
Cyclopentylamine, also known as aminocyclopentane, is a colorless to light yellow liquid with

a characteristic amine-like odor. It is a versatile building block in organic synthesis, particularly

in the preparation of pharmaceutical compounds. Accurate knowledge of its physical properties

is crucial for process design, reaction optimization, and safety assessments.

Data Presentation
The following table summarizes the boiling point and density of cyclopentylamine as reported

in various chemical literature and supplier specifications.
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Physical
Property

Value Units Conditions Source(s)

Boiling Point 106-108 °C at 760 mmHg [1][2][3]

107 °C at 760 mmHg [4][5][6][7]

Density 0.863 g/mL at 25 °C [1][2][3]

0.863 g/cm³ Not Specified [4]

0.8512 g/cm³ Not Specified [8]

0.86 g/mL at 20/20 °C [5]

0.860 g/mL Not Specified [6]

0.862 g/mL Not Specified [7]

Experimental Protocols
The determination of boiling point and density requires precise and standardized experimental

procedures to ensure the accuracy and reproducibility of the results. The following sections

detail common and reliable methods for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, it is essential to ensure that the measured temperature is

that of the vapor in equilibrium with the boiling liquid.

1. Distillation Method

This method is suitable when a sufficient quantity of the substance (typically >5 mL) is available

and can also serve as a purification step.[4][9]

Apparatus: A simple distillation apparatus consists of a distilling flask, a condenser, a

receiving flask, a thermometer, and a heat source.

Procedure:
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Place a measured volume of cyclopentylamine into the distilling flask along with a few

boiling chips or a magnetic stir bar to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned so that its

top is level with the bottom of the side arm leading to the condenser. This placement

ensures the thermometer measures the temperature of the vapor that is distilling.[4]

Begin heating the distilling flask gently.

Observe the temperature as the liquid begins to boil and the vapor rises. The temperature

will stabilize as the vapor reaches the thermometer.

Record the temperature at which the liquid is actively distilling and condensing into the

receiving flask. This stable temperature is the boiling point.[10][11]

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

2. Thiele Tube Method (Micro Method)

This method is ideal when only a small amount of the sample is available (less than 0.5 mL).[1]

Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), a capillary tube

sealed at one end, a rubber band, and a heat source.

Procedure:

Attach the small test tube containing about 0.2-0.3 mL of cyclopentylamine to the

thermometer using a rubber band. The bottom of the tube should be level with the

thermometer bulb.

Place the sealed capillary tube, open end down, into the test tube.

Insert the thermometer assembly into the Thiele tube, which is filled with a high-boiling

point liquid such as mineral oil. The sample should be positioned near the middle of the oil

bath.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b150401?utm_src=pdf-body
https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b150401?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently heat the side arm of the Thiele tube. The design of the tube allows for the

circulation of the oil, ensuring uniform heating.[1]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed, then remove

the heat.

The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.

The boiling point is the temperature at which the liquid just begins to be drawn back into

the capillary tube.[1][7][12]

Density Determination
Density is a fundamental physical property defined as mass per unit volume. For liquids, it is

temperature-dependent.

1. Pycnometer (Specific Gravity Bottle) Method

This is a highly precise method for determining the density of liquids.[5][6] A pycnometer is a

glass flask with a specific, accurately known volume.[3][8]

Apparatus: A pycnometer, an analytical balance, and a constant-temperature bath.

Procedure:

Carefully clean and dry the pycnometer and its stopper, then weigh it accurately on an

analytical balance (m₁).

Fill the pycnometer with distilled water of a known temperature and density. Insert the

stopper, allowing excess water to escape through the capillary. Ensure there are no air

bubbles.

Place the filled pycnometer in a constant-temperature bath to reach thermal equilibrium.

Remove the pycnometer, dry the exterior completely, and weigh it (m₂).
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Empty and dry the pycnometer, then fill it with cyclopentylamine. Repeat the process of

inserting the stopper, thermal equilibration, drying, and weighing (m₃).

The density of the cyclopentylamine (ρ_c) can be calculated using the following formula:

ρ_c = [(m₃ - m₁) / (m₂ - m₁)] * ρ_w where ρ_w is the density of water at the measurement

temperature.

2. Vibrating Tube Densitometer (VTD) Method

This is a modern, rapid, and highly accurate method for density determination.[13]

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency.[2]

This frequency changes when the tube is filled with a fluid; the denser the fluid, the lower the

frequency of oscillation.[2][14][15] The instrument measures the period of oscillation and

relates it to density.[16]

Apparatus: A vibrating tube densitometer.

Procedure:

Calibrate the instrument using two fluids of known density, typically dry air and pure water,

at the desired measurement temperature.

Inject the cyclopentylamine sample into the measurement cell, ensuring no bubbles are

present.

Allow the sample to reach thermal equilibrium with the oscillating tube.

The instrument will automatically measure the oscillation period and calculate the density

based on the calibration constants.

Record the density and the measurement temperature.

Workflow Visualization
The following diagram illustrates the logical relationship between the physical properties of

cyclopentylamine and the experimental methods used for their determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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